Cas no 16281-62-2 (Exostemin)

• Product Name: Exostemin
• CAS No: 16281-62-2
• MF: C₁₈H₁₆O₆
• MW: 328.316045761108
• CID: 227206
• PubChem ID: 10471697
• Update Time: 2024-02-29

Exostemin Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,8-hydroxy-5,7-dimethoxy-4-(4-methoxyphenyl)-
• 4-(4-Methoxyphenyl)-5,7-dimethoxy-8-hydroxy-2H-1-benzopyran-2-one
• Coumarin,8-hydroxy-5,7-dimethoxy-4-(p-methoxyphenyl)- (8CI)
• Exostemin
• 8-Hydroxy-5,7,4'-trimethoxy-4-phenylcoumarin
• LMPK12100052
• 8-hydroxy-5,7-dimethoxy-4-( 4-methoxyphenyl)-coumarin
• XE163788
• InChI=1/C18H16O6/c1-21-11-6-4-10(5-7-11)12-8-15(19)24-18-16(12)13(22-2)9-14(23-3)17(18)20/h4-9,20H,1-3H
• 16281-62-2

• Inchi： 1S/C18H16O6/c1-21-11-6-4-10(5-7-11)12-8-15(19)24-18-16(12)13(22-2)9-14(23-3)17(18)20/h4-9,20H,1-3H3
• InChI Key： NBXASEHAOQMXCJ-UHFFFAOYSA-N
• SMILES： O1C(C=C(C2C=CC(=CC=2)OC)C2C(=CC(=C(C1=2)O)OC)OC)=O

Computed Properties

• Exact Mass: 328.09468823g/mol
• Monoisotopic Mass: 328.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.2
• XLogP3: 1.963

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Neoflavonoids Neoflavones
• Natural Products and Extracts Plant Extracts Plant based Exostema acuminatum